4-benzyl-3-{[(4-fluoro-1-naphthyl)methyl]thio}-5-phenyl-4H-1,2,4-triazole

• IUPAC Name: 4-benzyl-3-[(4-fluoronaphthalen-1-yl)methylsulfanyl]-5-phenyl-1,2,4-triazole
• InChI: InChI=1S/C26H20FN3S/c27-24-16-15-21(22-13-7-8-14-23(22)24)18-31-26-29-28-25(20-11-5-2-6-12-20)30(26)17-19-9-3-1-4-10-19/h1-16H,17-18H2
• InChI Key: OMJCGOMLYOLCQK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CN2C(=NN=C2SCC3=CC=C(C4=CC=CC=C34)F)C5=CC=CC=C5
• Molecular Formula: C26H20FN3S
• Molecular Weight: 425.5 g/mol

Description

4-benzyl-3-{[(4-fluoro-1-naphthyl)methyl]thio}-5-phenyl-4H-1,2,4-triazole is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications.

Mechanism of Action

The mechanism of action of 4-benzyl-3-{[(4-fluoro-1-naphthyl)methyl]thio}-5-phenyl-4H-1,2,4-triazole is not fully understood. However, it is believed to exert its therapeutic effects through various pathways, including inhibition of inflammatory mediators, induction of apoptosis in cancer cells, and inhibition of microbial growth.
Biochemical and Physiological Effects:
Studies have shown that this compound can modulate various biochemical and physiological processes. It has been reported to decrease the levels of pro-inflammatory cytokines and increase the levels of anti-inflammatory cytokines. In addition, it has been shown to induce cell cycle arrest and apoptosis in cancer cells. Furthermore, it has been reported to inhibit the growth of various microorganisms, including bacteria and fungi.

Advantages and Limitations for Lab Experiments

One of the advantages of using 4-benzyl-3-{[(4-fluoro-1-naphthyl)methyl]thio}-5-phenyl-4H-1,2,4-triazole in lab experiments is its potential therapeutic applications. It can be used to study the mechanisms of action of anti-inflammatory, antitumor, and antimicrobial agents. However, one of the limitations of using this compound is its potential toxicity. Therefore, caution should be exercised when handling and using this compound in lab experiments.

Future Directions

There are several future directions for the study of 4-benzyl-3-{[(4-fluoro-1-naphthyl)methyl]thio}-5-phenyl-4H-1,2,4-triazole. One direction is to investigate its potential as a diagnostic tool for cancer. Another direction is to study its potential as a photosensitizer for photodynamic therapy. Furthermore, it can be studied for its potential as a drug delivery system and as a scaffold for the development of new therapeutic agents.

Synthesis Methods

The synthesis of 4-benzyl-3-{[(4-fluoro-1-naphthyl)methyl]thio}-5-phenyl-4H-1,2,4-triazole involves the reaction of 4-fluoro-1-naphthaldehyde with benzyl isothiocyanate in the presence of a base to form the corresponding thiosemicarbazide. The thiosemicarbazide is then reacted with phenylhydrazine and benzyl bromide to form the final product.

Scientific Research Applications

4-benzyl-3-{[(4-fluoro-1-naphthyl)methyl]thio}-5-phenyl-4H-1,2,4-triazole has shown potential therapeutic applications in various fields of scientific research. It has been studied for its anti-inflammatory, antitumor, and antimicrobial properties. In addition, it has been investigated for its potential as a diagnostic tool for cancer and as a photosensitizer for photodynamic therapy.